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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167 Get Quote

Essential Safety and Handling Guide for Elemol
This guide provides immediate, essential safety protocols and logistical information for the

handling, storage, and disposal of Elemol, tailored for research, scientific, and drug

development professionals. Following these procedural steps is critical for ensuring laboratory

safety.

Elemol Safety Data Summary
The following table summarizes key quantitative safety and physical property data for Elemol.
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Property Value Citations

Appearance
Yellow to brown-yellow viscous

liquid or crystal.
[1]

Flash Point
98.89 °C to 109 °C (Closed

Cup)
[2][3]

Boiling Point
254 °C (at 97 kPa); 144-145

°C (at 15.00 mm Hg)
[2][3]

Melting Point 9 °C to 52 °C [2][3]

Density 0.936 g/cm³ (at 20 °C) [2]

Vapor Pressure 2.6 Pa (at 25 °C) [2]

Water Solubility 194 mg/L (at 20 °C) [2]

logP (Octanol/Water) 3.68 (at 22.5 °C) [2]

Personal Protective Equipment (PPE)
Before handling Elemol, ensure all safety precautions have been read and understood.[4] The

use of appropriate PPE is mandatory to prevent contact and inhalation.

Eye and Face Protection:

Wear chemical safety goggles to protect against splashes.[4]

If there is a significant risk of splashing, use a face shield in addition to goggles.

Skin Protection:

Hand Protection: Chemical-resistant gloves are required.[2][4] Always wash hands with

soap and water after handling and before reuse of gloves.[4]

Body Protection: Wear suitable protective clothing to prevent skin contact.[2][4] The type

of body protection should be selected based on the specific task and potential for

exposure.[4] Contaminated clothing must be removed and washed before reuse.[4]
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Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid breathing

vapors or mists.[2][4][5]

If ventilation is insufficient, use a suitable respiratory protective device.[5]

For significant releases or emergencies, a self-contained breathing apparatus (SCBA) is

necessary.[4]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol minimizes risks associated with Elemol.

Step 1: Preparation

Ensure the work area is well-ventilated.[2][5]

Remove all sources of ignition, such as sparks, open flames, and hot surfaces.[2][4][5]

Protect against electrostatic charges.[5]

Keep an appropriate spill kit readily accessible.

Do not handle near food or drinking water.[4]

Step 2: Handling

Avoid all contact with eyes, skin, and clothing.[2][4]

Avoid breathing any dust, fumes, gas, mists, vapors, or spray.[2][4]

Use non-sparking tools to prevent ignition.[2]

Do not smoke in the handling area.[4][5]

Step 3: Post-Handling

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]
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Clean the work area and any equipment used.

Ensure containers are tightly sealed before returning to storage.[4][5]

Logistical Plan: Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.

Storage Plan
Container Requirements: Store in the original, tightly closed container.[2][4][5]

Storage Conditions:

Keep in a cool, dry, and well-ventilated area.[1][2][4]

Protect from light and heat.[4][5]

For short-term storage, maintain at 0-4°C; for long-term storage, use -20°C.[6]

Incompatibilities: Keep away from strong acids, bases, and oxidizing agents.[4]

Accidental Release Measures (Spill Plan)
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate all non-essential personnel from the surrounding area.[4]

Ventilate: Ensure the area is adequately ventilated.[4][5]

Wear PPE: Put on the appropriate PPE, including respiratory protection.[2][4] For major

spills, a self-contained breathing apparatus is required.[4]

Contain Spill: Prevent the spill from entering drains, surface waters, or groundwaters.[4][5]

Cover the spill with an inert, non-combustible absorbent material such as sand, dry lime, or

soda ash.[4]

Clean Up: Using non-sparking tools, collect the absorbed material and place it into a

suitable, covered container for disposal.[2][4]
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Decontaminate: After the material has been collected, wash the spill site and ventilate the

area.[4]

Elemol Spill Response Workflow

Spill Occurs

1. Evacuate Area
(Non-Essential Personnel)

2. Don Appropriate PPE
(Gloves, Goggles, Respirator)

3. Ensure Adequate
Ventilation

4. Contain Spill
(Use inert absorbent material)

5. Collect Absorbed Material
(Use non-sparking tools)

6. Place in Labeled
Hazardous Waste Container

7. Decontaminate Spill Area
& Wash Site

Spill Secured
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Click to download full resolution via product page

Caption: Workflow for managing an accidental Elemol spill.

Disposal Plan
All waste materials must be treated as hazardous waste and disposed of according to

regulations.

Containerization: Keep waste Elemol and contaminated materials in suitable, closed, and

clearly labeled containers.[2][7] The label must include the words "Hazardous Waste" and a

list of the contents.[7]

Segregation: Do not mix Elemol waste with other waste streams, especially incompatible

materials.

Regulatory Compliance: Dispose of the waste in accordance with all applicable national and

local environmental regulations.[4] Do not allow the product to be released into drains or

waterways.[4][5]

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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